Cas no 1229624-60-5 (1-(4-Amino-1-methyl-1H-pyrazol-5-yl)ethanone)

• Product Name: 1-(4-Amino-1-methyl-1H-pyrazol-5-yl)ethanone
• CAS No: 1229624-60-5
• MF: C₆H₉N₃O
• MW: 139.155160665512
• CID: 4826415
• Update Time: 2025-10-31

1-(4-Amino-1-methyl-1H-pyrazol-5-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(4-Amino-1-methyl-1H-pyrazol-5-yl)ethanone
• 1-(4-amino-2-methylpyrazol-3-yl)ethanone

• Inchi： 1S/C6H9N3O/c1-4(10)6-5(7)3-8-9(6)2/h3H,7H2,1-2H3
• InChI Key： KAUJSEZFPAIVLS-UHFFFAOYSA-N
• SMILES： O=C(C)C1=C(C=NN1C)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 148
• XLogP3: 0.1
• Topological Polar Surface Area: 60.9

Additional information on 1-(4-Amino-1-methyl-1H-pyrazol-5-yl)ethanone

Professional Introduction to Compound with CAS No 1229624-60-5 and Product Name 1-(4-Amino-1-methyl-1H-pyrazol-5-yl)ethanone

The compound with the CAS number 1229624-60-5 and the product name 1-(4-Amino-1-methyl-1H-pyrazol-5-yl)ethanone represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique molecular structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular framework of this compound incorporates a pyrazole core, which is a well-known pharmacophore in the design of bioactive molecules.

The pyrazole moiety, specifically in the 4-amino-1-methyl-1H-pyrazol-5-yl substituent, plays a crucial role in determining the biological activity of the compound. Pyrazole derivatives are widely recognized for their diverse pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer effects. The presence of an amino group at the 4-position enhances the compound's ability to interact with biological targets, making it a promising candidate for further investigation.

Recent research has highlighted the importance of pyrazole derivatives in the development of novel therapeutic agents. Studies have demonstrated that modifications in the pyrazole ring can significantly influence its biological activity. For instance, the introduction of alkyl or aryl groups at specific positions can alter the compound's binding affinity to enzymes and receptors. In the case of 1-(4-Amino-1-methyl-1H-pyrazol-5-yl)ethanone, the ethanone group at the 1-position provides a flexible structure that allows for further derivatization, enabling researchers to fine-tune its pharmacological properties.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug discovery. The combination of the pyrazole core with the ethanone functionality creates a scaffold that can be easily modified to target specific disease pathways. For example, studies have shown that pyrazole derivatives can inhibit kinases, which are key enzymes involved in cancer cell proliferation. The amino group at the 4-position also allows for interactions with acidic residues on protein targets, enhancing binding affinity.

The synthesis of 1-(4-Amino-1-methyl-1H-pyrazol-5-yl)ethanone involves multi-step organic reactions that require precise control over reaction conditions. The starting materials typically include commercially available pyrazole derivatives and appropriate electrophiles or nucleophiles for functionalization. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce desired substituents into the pyrazole ring. These methods ensure high yield and purity, which are essential for subsequent biological testing.

In terms of biological evaluation, 1-(4-Amino-1-methyl-1H-pyrazol-5-yl)ethanone has been subjected to various in vitro assays to assess its potential therapeutic effects. Preliminary results indicate that this compound exhibits promising activity against several disease models. Notably, it has shown inhibitory effects on certain enzymes associated with inflammation and cancer progression. These findings align with previous studies demonstrating that pyrazole derivatives can modulate signaling pathways involved in these diseases.

The structural features of 1-(4-Amino-1-methyl-1H-pyrazol-5-yl)ethanone make it an attractive candidate for further development into a drug candidate. The presence of both an amino group and an ethanone moiety provides multiple sites for chemical modification, allowing researchers to optimize its pharmacokinetic properties. Additionally, the pyrazole core is known to be relatively stable under physiological conditions, which enhances its suitability for pharmaceutical applications.

Future research directions include exploring novel synthetic routes to improve scalability and cost-effectiveness. Furthermore, more extensive biological testing is needed to fully elucidate the mechanism of action and potential side effects of this compound. Collaborative efforts between synthetic chemists and biologists will be crucial in translating these findings into clinical applications.

The impact of compounds like 1229624-60-5 extends beyond academic research; they represent significant contributions to drug discovery pipelines aimed at addressing unmet medical needs. As our understanding of disease mechanisms continues to evolve, compounds with unique structural features like 1-(4-Amino-1-methyl-1H-pyrazol-5-yl)ethanone will play an increasingly important role in developing next-generation therapeutics.